Cas no 2306274-73-5 (methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride)

• Product Name: methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride
• CAS No: 2306274-73-5
• MF: C₁₁H₁₃ClFNO₂
• MW: 245.677825689316
• CID: 6070966
• PubChem ID: 138106114
• Update Time: 2025-07-25

methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride
• methyl 3-(4-fluorophenyl)azetidine-3-carboxylate
• CS-0309425
• Methyl 3-(4-fluorophenyl)azetidine-3-carboxylate HCl
• 2306274-73-5
• P20069
• methyl 3-(4-fluorophenyl)azetidine-3-carboxylate;hydrochloride
• SB75308
• Methyl3-(4-fluorophenyl)azetidine-3-carboxylate;hydrochloride
• PS-15752

• Inchi： 1S/C11H12FNO2.ClH/c1-15-10(14)11(6-13-7-11)8-2-4-9(12)5-3-8;/h2-5,13H,6-7H2,1H3;1H
• InChI Key： BPJBYKMDSVNSLI-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(F)C=C2)(C(OC)=O)C1.[H]Cl

Computed Properties

• Exact Mass: 245.0618845g/mol
• Monoisotopic Mass: 245.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride

Introduction to Methyl 3-(4-fluorophenyl)azetidine-3-carboxylate Hydrochloride (CAS No. 2306274-73-5)

Methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride, a compound with the chemical formula C₁₁H₁₀ClFNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its unique CAS number 2306274-73-5, has garnered attention due to its structural features and potential applications in drug development. The presence of a fluorophenyl group and an azetidine core makes it an intriguing candidate for further exploration in medicinal chemistry.

The structural motif of methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride consists of a fluorinated aromatic ring connected to an azetidine ring, which is further esterified with a methyl group and salted with hydrochloride. This specific arrangement of functional groups suggests potential interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. The fluorine atom in the molecule is particularly noteworthy, as fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity in drug molecules.

In recent years, there has been a growing interest in fluorinated heterocycles due to their diverse pharmacological properties. Azetidine derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The introduction of a fluorophenyl group into the azetidine scaffold may confer additional pharmacological benefits, such as improved receptor binding or altered pharmacokinetic profiles. This has prompted researchers to investigate the synthesis and biological activity of compounds like methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the azetidine ring followed by functionalization with the fluorophenyl group and esterification. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity. The final step involves converting the free acid into its hydrochloride salt to improve solubility and stability.

Beyond its synthetic significance, methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride has been explored for its potential biological activity. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, its structural similarity to known bioactive molecules has led researchers to investigate its interactions with targets such as kinases and proteases. Additionally, the presence of the fluorine atom may influence electronic properties, affecting binding affinity and specificity.

The use of computational methods has also played a crucial role in understanding the pharmacological potential of this compound. Molecular docking simulations have been employed to predict how methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride interacts with biological targets at the molecular level. These simulations provide valuable insights into binding modes and can guide the design of more potent derivatives. Furthermore, virtual screening techniques have been used to identify potential lead compounds for further experimental validation.

In clinical research settings, compounds like methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride are often evaluated through preclinical studies to assess their safety and efficacy. These studies involve in vitro assays to determine cytotoxicity and pharmacological activity, followed by animal models to evaluate pharmacokinetics and potential therapeutic effects. The outcomes of these studies can inform decisions about advancing the compound into human clinical trials.

The impact of fluorine substitution on drug development cannot be overstated. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The ability of fluorine to modulate electronic effects, lipophilicity, and metabolic stability makes it a powerful tool in medicinal chemistry. Methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride exemplifies this trend, as its design incorporates several fluorine-mediated enhancements.

The future direction of research on methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride may involve exploring its derivatives to optimize pharmacological profiles further. By modifying functional groups or introducing additional substituents, researchers can fine-tune properties such as solubility, bioavailability, and target specificity. Additionally, investigating the compound's mechanism of action could provide deeper insights into its therapeutic potential and inform the development of new treatment strategies.

In conclusion, methyl 3-(4-fluorophenyl)azetidine-3-carboxylate hydrochloride (CAS No. 2306274-73-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, particularly the presence of a fluorophenyl group and an azetidine core, make it an attractive scaffold for drug development. Ongoing research efforts aim to elucidate its biological activity and explore its therapeutic applications through both experimental and computational approaches.